Cas no 166183-58-0 (4-Pyridinecarbonitrile, 2-(hexylthio)-)

• Product Name: 4-Pyridinecarbonitrile, 2-(hexylthio)-
• CAS No: 166183-58-0
• MF: C₁₂H₁₆N₂S
• MW: 220.333841323853
• CID: 2781155
• Update Time: 2023-08-07

4-Pyridinecarbonitrile, 2-(hexylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile, 2-(hexylthio)-

• Inchi： 1S/C12H16N2S/c1-2-3-4-5-8-15-12-9-11(10-13)6-7-14-12/h6-7,9H,2-5,8H2,1H3
• InChI Key： SWJLEPJNUGXVLM-UHFFFAOYSA-N
• SMILES： S(C1C=C(C#N)C=CN=1)CCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 209
• XLogP3: 3.7
• Topological Polar Surface Area: 62